Cas no 14309-89-8 (Benzenecarbothioamide,N-(phenylmethyl)-)

• Product Name: Benzenecarbothioamide,N-(phenylmethyl)-
• CAS No: 14309-89-8
• MF: C₁₄H₁₃NS
• MW: 227.32472205162
• CID: 188601
• PubChem ID: 1550428
• Update Time: 2025-04-19

Benzenecarbothioamide,N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,N-(phenylmethyl)-
• N-benzylbenzenecarbothioamide
• benzylaminophenylsulfide
• N-benzyl-benzenecarbothioamide
• N-phenylmethyl benzenecarbothioamide
• N-thiobenzoyl-2-benzylamine
• N-thiobenzoylbenzylamine
• SR-01000061402
• 14309-89-8
• AKOS000346999
• Z48888792
• N-benzyl(thiobenzamide)
• DTXSID80364334
• NSC28119
• SR-01000061402-1
• NSC-28119
• GMOICCILTLBRTM-UHFFFAOYSA-N
• SCHEMBL1520880
• Benzenecarbothioamide, N-(phenylmethyl)-
• CHEMBL4064333
• SCHEMBL12045978

• Inchi： 1S/C14H13NS/c16-14(13-9-5-2-6-10-13)15-11-12-7-3-1-4-8-12/h1-10H,11H2,(H,15,16)
• InChI Key： GMOICCILTLBRTM-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=CC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.07700
• Monoisotopic Mass: 227.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.146
• Boiling Point: 360.2°C at 760 mmHg
• Flash Point: 171.6°C
• Refractive Index: 1.641
• PSA: 44.12000
• LogP: 3.54280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives